Cas no 116380-66-6 (Cholic Acid-d4)

• Product Name: Cholic Acid-d4
• CAS No: 116380-66-6
• MF: C₂₄H₄₀O₅
• MW: 412.596055030823
• CID: 137592
• PubChem ID: 329774888
• Update Time: 2025-04-18

Cholic Acid-d4 Chemical and Physical Properties

Names and Identifiers

• Cholan-24-oic-2,2,4,4-d4acid, 3,7,12-trihydroxy-, (3a,5b,7a,12a)-
• Cholic Acid-d4
• CHOLIC-D4 ACID
• 1,2-BIS(PENTAMETHYLDISILOXANYL)ETHANE
• 1,2-bis(pentamethyldisiloxy)ethane
• 1,2-Bis-(trimethylsiloxy-dimethylsilyl)-ethan
• 2,2,4,4,7,7,9,9-Octamethyl-3,8-dioxa-2,4,7,9-tetrasila-decan
• 2,2,4,4-2H cholic acid
• AG-A-09734
• CTK5J2337
• 3α,7α,12α-Trihydroxy-5β-cholanic acid-D4
• Deuterated cholanic acid
• Deuterated cholic acid
• Cholic acid-2,2,4,4-d
• CHEBI:178065
• Cholic acid-2,2,4,4-d4, 98 atom % D, 98% (CP)
• UNII-88X15G5Z03
• Cholan-24-oic-2,2,4,4-d4acid,3,7,12-trihydroxy-,(3a,5b,7a,12a)-
• HY-N0324S
• SCHEMBL1330982
• (4R)-4-[(1R,3aS,3bR,4R,5aR,7R,9aS,9bS,11S,11aR)-4,7,11-trihydroxy-9a,11a-dimethyl-hexadecahydro(6,6,8,8-H)-1H-cyclopenta[a]phenanthren-1-yl]pentanoic acid
• Cholic acid 2,2,4,4-D4
• AKOS037645161
• (4R)-4-[(3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-2,2,4,4-tetradeuterio-3,7,12-trihydroxy-10,13-dimethyl-3,5,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
• CS-0202344
• AS-57850
• D98955
• 116380-66-6
• 88X15G5Z03
• 3ALPHA,7ALPHA,12ALPHA-TRIHYDROXY-5BETA-CHOLANIC ACID-D4
• Cholic acid-2,2,4,4-d4
• Cholan-24-oic-2,2,4,4-d4 acid, 3,7,12-trihydroxy-, (3alpha,5beta,7alpha,12alpha)-
• CHOLAN-24-OIC-2,2,4,4-D4 ACID, 3,7,12-TRIHYDROXY-, (3.ALPHA.,5.BETA.,7.ALPHA.,12.ALPHA.)-
• CHOLIC-2,2,4,4-D4 ACID
• Cholic acid-D4, 100 mug/mL in methanol, certified reference material
• 1ST2328D4
• REA38066
• Cholic acid-2,2,4,4-d?

• MDL： MFCD00209701
• Inchi： 1S/C24H40O5/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26/h13-20,22,25-27H,4-12H2,1-3H3,(H,28,29)/t13-,14+,15-,16-,17+,18+,19-,20+,22+,23+,24-/m1/s1/i8D2,10D2
• InChI Key： BHQCQFFYRZLCQQ-YFEOEUIKSA-N
• SMILES： O[C@H]1C[C@@H]2[C@@]3(C)CC([2H])([2H])[C@H](C([2H])([2H])[C@H]3C[C@H]([C@H]2[C@@H]2CC[C@H]([C@H](C)CCC(=O)O)[C@]21C)O)O

Computed Properties

• Exact Mass: 412.31268136g/mol
• Monoisotopic Mass: 412.31268136g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 98Ų

Experimental Properties

• Melting Point: 200-201 °C (lit.)
• Color/Form: 100 μg/mL in methanol

Cholic Acid-d4 Security Information

• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives